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Abstract
This application note provides a detailed protocol for the quantitative determination of D&C Red

No. 7 concentration using UV-Visible spectrophotometry. D&C Red No. 7, a calcium salt of a

monoazo dye, is widely used as a colorant in drugs and cosmetics. Due to its insolubility in

water, this protocol utilizes N,N-Dimethylformamide (DMF) as a suitable solvent for analysis.

The method is based on Beer-Lambert's law, which establishes a linear relationship between

the absorbance of the dye and its concentration at the wavelength of maximum absorbance

(λmax). This document outlines the necessary procedures for sample preparation,

determination of λmax, creation of a calibration curve, and analysis of unknown samples.

Introduction
D&C Red No. 7 (CI No. 15850:1) is a synthetic pigment approved for use in various drug and

cosmetic formulations.[1][2] Accurate quantification of this color additive is crucial for quality

control, formulation development, and regulatory compliance. Spectrophotometry offers a rapid,

cost-effective, and reliable method for determining the concentration of chromophoric

substances like D&C Red No. 7.

The primary challenge in the spectrophotometric analysis of D&C Red No. 7 is its insolubility in

aqueous solutions. This protocol addresses this issue by employing N,N-Dimethylformamide

(DMF), a polar aprotic solvent capable of dissolving the dye, to prepare solutions suitable for
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analysis. The methodology involves identifying the wavelength of maximum absorbance (λmax)

of D&C Red No. 7 in DMF and subsequently generating a standard calibration curve to quantify

unknown samples.

Experimental Principle
The concentration of D&C Red No. 7 is determined by measuring the absorbance of light at a

specific wavelength, λmax. According to the Beer-Lambert Law, the absorbance (A) of a

solution is directly proportional to the concentration (c) of the absorbing species and the path

length (l) of the light through the solution. The relationship is expressed as:

A = εcl

Where:

A is the absorbance (unitless)

ε (epsilon) is the molar absorptivity, a constant specific to the substance at a given

wavelength (in L mol⁻¹ cm⁻¹)

c is the concentration of the substance (in mol L⁻¹)

l is the path length of the cuvette (typically 1 cm)

By preparing a series of standard solutions with known concentrations and measuring their

corresponding absorbances at λmax, a calibration curve of absorbance versus concentration

can be constructed. The concentration of an unknown sample can then be determined by

measuring its absorbance and interpolating the value from the calibration curve.

Data Presentation
Table 1: Physicochemical Properties of D&C Red No. 7
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Property Value

CI Name Pigment Red 57:1

CI Number 15850:1

CAS Number 5281-04-9

Chemical Formula C₁₈H₁₂CaN₂O₆S

Molecular Weight 424.44 g/mol

Solubility
Insoluble in water; Soluble in N,N-

Dimethylformamide (DMF)

λmax in DMF
To be determined experimentally (typically in the

range of 450-550 nm)

Molar Absorptivity (ε) in DMF
To be determined from the slope of the

calibration curve

Table 2: Preparation of D&C Red No. 7 Standard Solutions in DMF
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Standard
Volume of
Stock Solution
(mL)

Final Volume
(mL)

Concentration
(mg/L)

Absorbance at
λmax

Blank 0 10 0 0.000

1 0.5 10 5
Record

Absorbance

2 1.0 10 10
Record

Absorbance

3 1.5 10 15
Record

Absorbance

4 2.0 10 20
Record

Absorbance

5 2.5 10 25
Record

Absorbance

Unknown - - To be determined
Record

Absorbance

(Note: The concentration range for the standards may need to be adjusted based on the initial

absorbance readings to ensure they fall within the linear range of the spectrophotometer,

typically 0.1 - 1.0)

Experimental Protocols
Materials and Reagents

D&C Red No. 7 (analytical standard)

N,N-Dimethylformamide (DMF), spectrophotometric grade

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes (various sizes)

Cuvettes (quartz or glass, 1 cm path length)
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UV-Visible Spectrophotometer

Analytical balance

Protocol 1: Preparation of Stock and Standard Solutions
Stock Solution Preparation (100 mg/L):

1. Accurately weigh 10.0 mg of D&C Red No. 7 standard using an analytical balance.

2. Quantitatively transfer the powder to a 100 mL volumetric flask.

3. Add approximately 70 mL of DMF and sonicate or swirl until the dye is completely

dissolved.

4. Bring the solution to volume with DMF and mix thoroughly. This is the 100 mg/L stock

solution.

Standard Solutions Preparation:

1. Label a series of 10 mL volumetric flasks as "Standard 1" through "Standard 5" and one as

"Blank".

2. Prepare the blank by filling a 10 mL volumetric flask with DMF.

3. Prepare the standard solutions by pipetting the required volume of the 100 mg/L stock

solution into the corresponding volumetric flasks as detailed in Table 2.

4. Dilute each standard to the 10 mL mark with DMF and mix well.

Protocol 2: Determination of λmax
Turn on the spectrophotometer and allow it to warm up for at least 30 minutes.

Set the spectrophotometer to scan a wavelength range from 400 nm to 700 nm.

Fill a cuvette with the blank solution (DMF) and use it to zero the instrument.
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Rinse the cuvette with a small amount of one of the prepared standard solutions (e.g.,

Standard 3, 15 mg/L) and then fill the cuvette with the same standard.

Place the cuvette in the spectrophotometer and acquire the absorption spectrum.

Identify the wavelength at which the maximum absorbance occurs. This wavelength is the

λmax.

Protocol 3: Generation of the Calibration Curve
Set the spectrophotometer to measure absorbance at the determined λmax.

Use the blank solution (DMF) to zero the instrument at this wavelength.

Measure the absorbance of each of the prepared standard solutions (Standards 1-5),

starting from the least concentrated to the most concentrated.

Rinse the cuvette with a small amount of the next standard before each measurement.

Record the absorbance values for each standard in Table 2.

Plot a graph of absorbance (y-axis) versus concentration (x-axis).

Perform a linear regression analysis to obtain the equation of the line (y = mx + b) and the

coefficient of determination (R²). The R² value should be ≥ 0.995 for a good linear fit.

Protocol 4: Determination of Unknown Concentration
Sample Preparation:

1. If the sample is a solid, accurately weigh a known amount and dissolve it in a known

volume of DMF to create a sample stock solution.

2. If the sample is a liquid, a direct measurement may be possible, or a dilution in DMF may

be necessary if the concentration is expected to be high. The absorbance of the final

solution should fall within the range of the calibration curve.

Absorbance Measurement:
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1. Zero the spectrophotometer with the DMF blank at the determined λmax.

2. Measure the absorbance of the prepared unknown sample solution.

Concentration Calculation:

1. Use the equation of the line from the calibration curve (y = mx + b) to calculate the

concentration of the unknown sample. Substitute the measured absorbance of the

unknown for 'y' and solve for 'x' (concentration).

2. If the original sample was diluted, multiply the calculated concentration by the dilution

factor to determine the concentration in the original sample.

Experimental Workflow and Signaling Pathways
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Spectrophotometric Determination of D&C Red No. 7

Solution Preparation

Spectrophotometric Analysis

Data Processing & Results
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Caption: Experimental workflow for the spectrophotometric determination of D&C Red No. 7.
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Conclusion
The protocol described in this application note provides a straightforward and effective method

for the spectrophotometric determination of D&C Red No. 7 concentration in various samples.

The use of N,N-Dimethylformamide as a solvent successfully overcomes the challenge of the

dye's insolubility in water. By following the outlined procedures for preparing standard solutions,

determining the λmax, and constructing a calibration curve, researchers, scientists, and drug

development professionals can accurately and reliably quantify the amount of D&C Red No. 7

in their products, ensuring quality and regulatory adherence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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